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Compound of Interest

Compound Name: 2H-Pyran-2,5-diol

Cat. No.: B15244610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utilization of 2H-pyran-2,5-diol
derivatives, specifically chiral 6-hydroxy-2H-pyran-3(6H)-ones, in asymmetric synthesis. The

primary focus is on the enantioselective synthesis of these valuable building blocks via the

Achmatowicz reaction and their subsequent application in the synthesis of complex molecules,

which is of significant interest in drug discovery and development.

Introduction
Chiral pyran rings are prevalent structural motifs in a vast array of bioactive natural products

and pharmaceuticals. The asymmetric synthesis of these scaffolds provides access to

enantiomerically pure compounds, which is crucial for understanding their biological activity

and for the development of new therapeutic agents. While 2H-pyran-2,5-diol itself is a simple

dihydropyran, its derivatives, particularly chiral 6-hydroxy-2H-pyran-3(6H)-ones, are powerful

intermediates in organic synthesis. A highly effective method for the asymmetric synthesis of

these compounds is the Achmatowicz reaction, which involves the oxidative rearrangement of

a chiral furfuryl alcohol.

Core Application: Asymmetric Achmatowicz
Reaction

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15244610?utm_src=pdf-interest
https://www.benchchem.com/product/b15244610?utm_src=pdf-body
https://www.benchchem.com/product/b15244610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15244610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The asymmetric Achmatowicz reaction is a cornerstone for the enantioselective synthesis of

pyranones. The overall strategy involves two key steps:

Enantioselective Reduction of a Furyl Ketone: A prochiral furyl ketone is reduced to a chiral

furfuryl alcohol using a chiral catalyst. This step establishes the key stereocenter that directs

the stereochemical outcome of the subsequent rearrangement.

Oxidative Rearrangement: The resulting chiral furfuryl alcohol undergoes an oxidative ring

expansion to yield the corresponding chiral 6-hydroxy-2H-pyran-3(6H)-one.

This two-step sequence provides a reliable route to highly functionalized, enantiomerically

enriched pyranone building blocks.

Experimental Protocols
Protocol 1: Enantioselective Reduction of a Furyl Ketone using a Noyori Catalyst

This protocol describes the asymmetric transfer hydrogenation of a furyl ketone to the

corresponding chiral furfuryl alcohol, a critical precursor for the Achmatowicz reaction.[1][2]

Materials:

Furyl ketone substrate

(R,R)-RuCl(p-cymene)[Ts-DPEN] (Noyori's catalyst) or (S,S) enantiomer for the opposite

alcohol enantiomer

Formic acid (HCOOH)

Triethylamine (Et3N)

Dichloromethane (CH2Cl2), anhydrous

Standard glassware for inert atmosphere reactions

Magnetic stirrer and heating mantle

Silica gel for column chromatography
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Procedure:

To a solution of the furyl ketone (1.0 eq) in anhydrous dichloromethane (0.1 M) under an

argon atmosphere, add triethylamine (2.0 eq) and formic acid (2.0 eq).

Add the chiral ruthenium catalyst, (R,R)-RuCl(p-cymene)[Ts-DPEN], (0.01 eq, 1 mol%).

Stir the reaction mixture at 40 °C and monitor the progress by thin-layer chromatography

(TLC).

Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 20 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

chiral furfuryl alcohol.

Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid

Chromatography (HPLC) analysis.

Protocol 2: Achmatowicz Rearrangement of a Chiral Furfuryl Alcohol

This protocol details the oxidative rearrangement of the chiral furfuryl alcohol to the

corresponding 6-hydroxy-2H-pyran-3(6H)-one.[1][2]

Materials:

Chiral furfuryl alcohol

meta-Chloroperoxybenzoic acid (m-CPBA) or N-Bromosuccinimide (NBS)

Dichloromethane (CH2Cl2) or a mixture of tetrahydrofuran (THF) and water

Sodium bicarbonate (NaHCO3)
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Standard glassware

Magnetic stirrer

Procedure using m-CPBA:

Dissolve the chiral furfuryl alcohol (1.0 eq) in dichloromethane (0.1 M).

Add solid sodium bicarbonate (2.0 eq).

Cool the mixture to 0 °C in an ice bath.

Add m-CPBA (1.1 eq) portion-wise over 15 minutes, maintaining the temperature at 0 °C.

Stir the reaction at 0 °C and monitor by TLC.

Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate.

Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 20 mL).

Combine the organic layers, wash with saturated aqueous sodium bicarbonate, then brine,

dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

The crude 6-hydroxy-2H-pyran-3(6H)-one is often used in the next step without further

purification.

Procedure using NBS:

Dissolve the chiral furfuryl alcohol (1.0 eq) in a mixture of THF and water (e.g., 4:1 v/v) (0.1

M).

Cool the solution to 0 °C.

Add NBS (1.1 eq) in one portion.

Stir the reaction at 0 °C until the starting material is consumed (monitored by TLC).

Quench the reaction by adding a few drops of saturated aqueous sodium sulfite.
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Extract the mixture with ethyl acetate (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Data Presentation
The following table summarizes representative data for the asymmetric synthesis of chiral

pyranones via the two-step sequence of asymmetric reduction and Achmatowicz

rearrangement.

Furyl
Ketone
Substra
te

Reducti
on
Catalyst

Reducti
on Yield
(%)

Reducti
on ee
(%)

Achmat
owicz
Oxidant

Achmat
owicz
Yield
(%)

Overall
Yield
(%)

Referen
ce

1-(Furan-

2-

yl)ethan-

1-one

(S,S)-

Noyori

Catalyst

95 >99 m-CPBA 92 87 [1]

1-(Furan-

2-
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-1-one

(R,R)-

Noyori

Catalyst

92 98 NBS 90 83 [2]

1-(5-
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93 >99 Oxone 88 82 [1]
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90 97 m-CPBA 91 82 [2]
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Asymmetric Achmatowicz Reaction Workflow
The following diagram illustrates the general workflow for the asymmetric synthesis of chiral

pyranones and their subsequent derivatization.
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Click to download full resolution via product page

Caption: Workflow for the asymmetric synthesis of chiral pyranones and their derivatization.

Proposed Mechanism of the Achmatowicz Reaction
The following diagram outlines the proposed reaction mechanism for the Achmatowicz

rearrangement.

Chiral Furfuryl Alcohol

Electrophilic Attack on Furan Ring

[Oxidant]
(e.g., m-CPBA)

2,5-Addition Intermediate

Rearrangement and Ring Opening

Hemiacetal Formation

Chiral 6-Hydroxy-2H-pyran-3(6H)-one

Click to download full resolution via product page

Caption: Proposed mechanism of the Achmatowicz reaction.
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Applications in Drug Development
The enantiomerically pure 6-hydroxy-2H-pyran-3(6H)-ones obtained from the asymmetric

Achmatowicz reaction are versatile intermediates for the synthesis of a wide range of complex

molecules. Their dense functionality allows for a variety of stereoselective transformations,

including:

Diastereoselective reductions of the enone system to access highly substituted

tetrahydropyrans.

Nucleophilic additions to the carbonyl group.

Glycosylation reactions at the anomeric position.

Further cycloadditions utilizing the dienone system.

These transformations have been successfully applied to the total synthesis of numerous

natural products with important biological activities, such as antibiotics, antifungal agents, and

potential anticancer compounds. The ability to readily access these chiral pyran building blocks

in an enantioselective manner is therefore of high value to the drug discovery and development

pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15244610#using-2h-pyran-2-5-diol-in-asymmetric-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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